Cas no 1369938-50-0 (5-ethyl-2-fluorobenzonitrile)

5-Ethyl-2-fluorobenzonitrile is a fluorinated aromatic nitrile compound with the molecular formula C9H8FN. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both fluorine and nitrile functional groups enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or further derivatization. Its ethyl substituent contributes to favorable solubility and stability in organic solvents. This compound is valued for its role in constructing complex molecular frameworks, including heterocycles and bioactive molecules. High purity grades are available to meet stringent research and industrial requirements. Proper handling and storage under inert conditions are recommended to maintain integrity.
5-ethyl-2-fluorobenzonitrile structure
5-ethyl-2-fluorobenzonitrile structure
Product name:5-ethyl-2-fluorobenzonitrile
CAS No:1369938-50-0
MF:C9H8FN
MW:149.164925575256
MDL:MFCD19440186
CID:5169591
PubChem ID:59169938

5-ethyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 5-ethyl-2-fluoro-
    • 5-ethyl-2-fluorobenzonitrile
    • MDL: MFCD19440186
    • Inchi: 1S/C9H8FN/c1-2-7-3-4-9(10)8(5-7)6-11/h3-5H,2H2,1H3
    • InChI Key: YKPKIMOQDGMUIL-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(CC)=CC=C1F

5-ethyl-2-fluorobenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-329589-0.25g
5-ethyl-2-fluorobenzonitrile
1369938-50-0 95%
0.25g
$487.0 2023-09-04
Enamine
EN300-329589-0.5g
5-ethyl-2-fluorobenzonitrile
1369938-50-0 95%
0.5g
$768.0 2023-09-04
Enamine
EN300-329589-10.0g
5-ethyl-2-fluorobenzonitrile
1369938-50-0 95%
10.0g
$4236.0 2023-02-23
Aaron
AR01BZJO-1g
5-ETHYL-2-FLUOROBENZONITRILE
1369938-50-0 95%
1g
$1381.00 2025-02-14
Aaron
AR01BZJO-250mg
5-ETHYL-2-FLUOROBENZONITRILE
1369938-50-0 95%
250mg
$695.00 2025-02-14
Enamine
EN300-329589-5g
5-ethyl-2-fluorobenzonitrile
1369938-50-0 95%
5g
$2858.0 2023-09-04
Enamine
EN300-329589-10g
5-ethyl-2-fluorobenzonitrile
1369938-50-0 95%
10g
$4236.0 2023-09-04
1PlusChem
1P01BZBC-10g
5-ETHYL-2-FLUOROBENZONITRILE
1369938-50-0 95%
10g
$5298.00 2023-12-22
Aaron
AR01BZJO-100mg
5-ETHYL-2-FLUOROBENZONITRILE
1369938-50-0 95%
100mg
$496.00 2025-02-14
1PlusChem
1P01BZBC-2.5g
5-ETHYL-2-FLUOROBENZONITRILE
1369938-50-0 95%
2.5g
$2449.00 2023-12-22

Additional information on 5-ethyl-2-fluorobenzonitrile

Research Brief on 5-Ethyl-2-fluorobenzonitrile (CAS: 1369938-50-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

5-Ethyl-2-fluorobenzonitrile (CAS: 1369938-50-0) is a fluorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of both fluorine and nitrile functional groups enhances its reactivity and makes it a valuable building block for medicinal chemistry.

Recent studies have highlighted the role of 5-ethyl-2-fluorobenzonitrile in the synthesis of novel kinase inhibitors targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective FGFR (fibroblast growth factor receptor) inhibitors, which show promise in treating solid tumors. The compound's unique electronic properties, attributed to the fluorine substituent, contribute to improved binding affinity and metabolic stability of the resulting drug candidates.

In addition to its applications in oncology, 5-ethyl-2-fluorobenzonitrile has been explored in the context of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv (2024) reported its use as a precursor for the synthesis of neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorinated aromatic core was found to enhance blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and functionalization of 5-ethyl-2-fluorobenzonitrile. A 2023 paper in Organic Process Research & Development described a novel continuous-flow process that improves yield and reduces waste compared to traditional batch synthesis. This advancement is particularly relevant given the growing demand for sustainable pharmaceutical manufacturing practices.

The compound's safety profile and physicochemical properties have also been the subject of recent investigations. Computational studies using quantitative structure-activity relationship (QSAR) models predict favorable drug-like characteristics, while in vitro toxicity screening suggests an acceptable safety margin for further development. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

Looking forward, researchers anticipate expanding applications of 5-ethyl-2-fluorobenzonitrile in areas such as PET (positron emission tomography) tracer development, where its fluorine atom could serve as a radiolabel attachment point. Early-stage research in this direction is being conducted at several academic medical centers, with preliminary results expected in late 2024.

In conclusion, 5-ethyl-2-fluorobenzonitrile (CAS: 1369938-50-0) represents a versatile and valuable chemical entity in modern drug discovery. Its unique structural features enable diverse applications across multiple therapeutic areas, while recent synthetic innovations promise to enhance its accessibility for research and development purposes. Continued investigation of this compound and its derivatives is likely to yield significant advances in medicinal chemistry and chemical biology in the coming years.

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